Cas no 152985-39-2 (2,4-Hexadienoic acid,(3S,6E,8S,9S,10R)-3,4,5,8,9,10-hexahydro-8,9-dihydroxy-2-oxo-10-propyl-2H-oxecin-3-ylester, (2E,4E)-)

• Product Name: 2,4-Hexadienoic acid,(3S,6E,8S,9S,10R)-3,4,5,8,9,10-hexahydro-8,9-dihydroxy-2-oxo-10-propyl-2H-oxecin-3-ylester, (2E,4E)-
• CAS No: 152985-39-2
• MF: C₁₈H₂₆O₆
• MW: 338.395446300507
• CID: 230285
• PubChem ID: 5281169
• Update Time: 2025-04-19

2,4-Hexadienoic acid,(3S,6E,8S,9S,10R)-3,4,5,8,9,10-hexahydro-8,9-dihydroxy-2-oxo-10-propyl-2H-oxecin-3-ylester, (2E,4E)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadienoic acid,(3S,6E,8S,9S,10R)-3,4,5,8,9,10-hexahydro-8,9-dihydroxy-2-oxo-10-propyl-2H-oxecin-3-ylester, (2E,4E)-
• [(5E)-3,4-dihydroxy-10-oxo-2-propyl-2,3,4,7,8,9-hexahydrooxecin-9-yl] (2E,4E)-hexa-2,4-dienoate
• C08503
• DTXSID40415078
• Pinolidoxin
• Compound NP-009314
• CHEBI:8223
• AKOS040739232
• NCGC00380593-01
• NP-009314
• NS00097452
• 152985-39-2
• MolPort-005-944-419
• AC1NQY5Q
• Q27107995
• CHEMBL504236

• Inchi： 1S/C18H26O6/c1-3-5-6-12-16(20)23-15-11-8-7-10-13(19)17(21)14(9-4-2)24-18(15)22/h3,5-7,10,12-15,17,19,21H,4,8-9,11H2,1-2H3/b5-3+,10-7+,12-6+
• InChI Key： TXPRZPDVUZCNLB-YECGNMMBSA-N
• SMILES： O1C(C(CCC=CC(C(C1CCC)O)O)OC(/C=C/C=C/C)=O)=O |t:5|

Computed Properties

• Exact Mass: 338.17298
• Monoisotopic Mass: 338.172939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.1
• XLogP3: 2.6

Experimental Properties

• Density: 1.16
• Boiling Point: 511.4°Cat760mmHg
• Flash Point: 178.8°C
• Refractive Index: 1.532
• PSA: 93.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxocins Oxocins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxocins